Potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoate

Catalog No.
S3074652
CAS No.
2137090-16-3
M.F
C10H19KN2O3
M. Wt
254.371
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]a...

CAS Number

2137090-16-3

Product Name

Potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoate

IUPAC Name

potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoate

Molecular Formula

C10H19KN2O3

Molecular Weight

254.371

InChI

InChI=1S/C10H20N2O3.K/c1-5(2)7(11)9(13)12-8(6(3)4)10(14)15;/h5-8H,11H2,1-4H3,(H,12,13)(H,14,15);/q;+1/p-1/t7-,8-;/m0./s1

InChI Key

GNRKEYYROIJQID-WSZWBAFRSA-M

SMILES

CC(C)C(C(=O)NC(C(C)C)C(=O)[O-])N.[K+]

Solubility

not available

Dates

Modify: 2023-07-24

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